Cas no 2227898-68-0 (rac-ethyl (3R,4S)-4-(3,4-dimethoxyphenyl)pyrrolidine-3-carboxylate)

• Product Name: rac-ethyl (3R,4S)-4-(3,4-dimethoxyphenyl)pyrrolidine-3-carboxylate
• CAS No: 2227898-68-0
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 6290594
• PubChem ID: 165744806
• Update Time: 2025-10-19

rac-ethyl (3R,4S)-4-(3,4-dimethoxyphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl (3R,4S)-4-(3,4-dimethoxyphenyl)pyrrolidine-3-carboxylate
• 2227898-68-0
• EN300-1454561

• Inchi： 1S/C15H21NO4/c1-4-20-15(17)12-9-16-8-11(12)10-5-6-13(18-2)14(7-10)19-3/h5-7,11-12,16H,4,8-9H2,1-3H3/t11-,12+/m0/s1
• InChI Key： IZQBEFLWYJOHOF-NWDGAFQWSA-N
• SMILES： O(CC)C([C@@H]1CNC[C@H]1C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.8Ų

Additional information on rac-ethyl (3R,4S)-4-(3,4-dimethoxyphenyl)pyrrolidine-3-carboxylate

Introduction to rac-ethyl (3R,4S)-4-(3,4-dimethoxyphenyl)pyrrolidine-3-carboxylate (CAS No. 2227898-68-0)

rac-ethyl (3R,4S)-4-(3,4-dimethoxyphenyl)pyrrolidine-3-carboxylate (CAS No. 2227898-68-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine, and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The structure of rac-ethyl (3R,4S)-4-(3,4-dimethoxyphenyl)pyrrolidine-3-carboxylate includes a pyrrolidine ring with a carboxylate ester group at the 3-position and a substituted phenyl group at the 4-position. The presence of the 3,4-dimethoxyphenyl substituent imparts additional complexity and functionality to the molecule. The racemic nature of this compound indicates that it is a mixture of two enantiomers, which can have distinct biological activities and pharmacological profiles.

In recent years, there has been a growing interest in the development of chiral compounds for use in drug discovery and development. Chirality plays a crucial role in the biological activity and pharmacokinetics of many drugs, and the ability to synthesize and isolate specific enantiomers is essential for optimizing therapeutic outcomes. rac-ethyl (3R,4S)-4-(3,4-dimethoxyphenyl)pyrrolidine-3-carboxylate is an excellent example of a compound that can be further explored for its potential as a lead molecule in drug development.

The synthesis of rac-ethyl (3R,4S)-4-(3,4-dimethoxyphenyl)pyrrolidine-3-carboxylate typically involves several steps, including the formation of the pyrrolidine ring and the introduction of the functional groups. One common approach involves the use of chiral catalysts or reagents to control the stereochemistry during synthesis. This ensures that the desired enantiomers are produced with high enantiomeric excess (ee), which is critical for pharmaceutical applications.

The biological activity of rac-ethyl (3R,4S)-4-(3,4-dimethoxyphenyl)pyrrolidine-3-carboxylate has been investigated in various preclinical studies. These studies have shown that this compound exhibits promising activity in several biological assays, including enzyme inhibition and receptor binding assays. For instance, it has been reported to have potent inhibitory effects on specific enzymes involved in metabolic pathways, which could make it a valuable candidate for treating metabolic disorders.

In addition to its potential as an enzyme inhibitor, rac-ethyl (3R,4S)-4-(3,4-dimethoxyphenyl)pyrrolidine-3-carboxylate has also been studied for its effects on neurotransmitter systems. Preliminary data suggest that it may modulate the activity of certain neurotransmitters, such as serotonin and dopamine, which are implicated in various neurological disorders. This makes it an attractive target for further investigation in the development of novel treatments for conditions such as depression and anxiety.

The pharmacokinetic properties of rac-ethyl (3R,4S)-4-(3,4-dimethoxyphenyl)pyrrolidine-3-carboxylate are another important aspect to consider in its potential therapeutic applications. Studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and has good bioavailability, which is essential for ensuring that it reaches its intended target tissues at therapeutic concentrations.

Toxicity studies have also been conducted to evaluate the safety profile of rac-ethyl (3R,4S)-4-(3,4-dimethoxyphenyl)pyrrolidine-3-carboxylate. These studies have demonstrated that it has low toxicity at therapeutic doses and does not exhibit significant adverse effects in animal models. This favorable safety profile further supports its potential as a lead molecule for drug development.

In conclusion, rac-ethyl (3R,4S)-4-(3,4-dimethoxyphenyl)pyrrolidine-3-carboxylate (CAS No. 2227898-68-0) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and biological activity make it an attractive candidate for further investigation as a lead molecule in drug discovery programs. Ongoing research continues to explore its therapeutic potential and optimize its properties for clinical use.